Cas no 62590-89-0 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetaldehyde)

2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetaldehyde structure
62590-89-0 structure
Product Name:2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetaldehyde
CAS No:62590-89-0
MF:C10H10O3
MW:178.184603214264
CID:438980
PubChem ID:21331989
Update Time:2025-04-19

2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-2-acetaldehyde, 2,3-dihydro-
    • 2-(2,3-dihydro-1,4-benzodioxin-3-yl)acetaldehyde
    • 2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetaldehyde
    • (2,3-Dihydro-1,4-benzodioxin-2-yl)acetaldehyde
    • SCHEMBL11542575
    • 1,4-benzodioxan-2-yl-acetaldehyde
    • 62590-89-0
    • DTXSID70612578
    • EN300-1846679
    • YOZIPAXYZMHZRX-UHFFFAOYSA-N
    • Inchi: 1S/C10H10O3/c11-6-5-8-7-12-9-3-1-2-4-10(9)13-8/h1-4,6,8H,5,7H2
    • InChI Key: YOZIPAXYZMHZRX-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OCC1CC=O

Computed Properties

  • Exact Mass: 178.063
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

2-(2,3-dihydro-1,4-benzodioxin-2-yl)acetaldehyde Pricemore >>

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Enamine
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